Cas no 110706-48-4 (1,2-Benzenedimethanol, 3-chloro-)

• Product Name: 1,2-Benzenedimethanol, 3-chloro-
• CAS No: 110706-48-4
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• CID: 1194905
• PubChem ID: 17862674
• Update Time: 2025-04-20

1,2-Benzenedimethanol, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanol, 3-chloro-
• [3-chloro-2-(hydroxymethyl)phenyl]methanol
• 3-chloro-1,2-di-(hydroxymethyl)benzene
• 110706-48-4
• NDQYVFKHPRRCSL-UHFFFAOYSA-N
• 3-chloro-1,2-di-(hydroxymethyl) benzene
• F97569
• 3-chloro-1,2-benzenedimethanol
• (3-Chloro-1,2-phenylene)dimethanol
• 1,2-Bishydroxymethyl-3-chlorobenzene
• SCHEMBL2660504
• DTXSID40591366

• Inchi： 1S/C8H9ClO2/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3,10-11H,4-5H2
• InChI Key： NDQYVFKHPRRCSL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CO)=C1CO

Computed Properties

• Exact Mass: 172.02917
• Monoisotopic Mass: 172.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols